Cas no 188918-42-5 ((1S,3R)-3-[(benzyloxy)carbonyl]-2,2-dimethylcyclobutane-1-carboxylic acid)

• Product Name: (1S,3R)-3-[(benzyloxy)carbonyl]-2,2-dimethylcyclobutane-1-carboxylic acid
• CAS No: 188918-42-5
• MF: C₁₅H₁₈O₄
• MW: 262.301024913788
• MDL: MFCD31705746
• CID: 5104209
• Update Time: 2026-03-03

(1S,3R)-3-[(benzyloxy)carbonyl]-2,2-dimethylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,3R)-3-[(benzyloxy)carbonyl]-2,2-dimethylcyclobutane-1-carboxylic acid

• MDL： MFCD31705746
• Inchi： 1S/C15H18O4/c1-15(2)11(13(16)17)8-12(15)14(18)19-9-10-6-4-3-5-7-10/h3-7,11-12H,8-9H2,1-2H3,(H,16,17)/t11-,12+/m1/s1
• InChI Key： KJBAJGWBGYZYJN-NEPJUHHUSA-N
• SMILES： [C@H]1(C(O)=O)C[C@@H](C(OCC2=CC=CC=C2)=O)C1(C)C

Additional information on (1S,3R)-3-[(benzyloxy)carbonyl]-2,2-dimethylcyclobutane-1-carboxylic acid

Exploring the Chemistry and Applications of (1S,3R)-3-[(benzyloxy)carbonyl]-2,2-dimethylcyclobutane-1-carboxylic Acid (CAS No. 188918-42-5)

The compound (1S,3R)-3-[(benzyloxy)carbonyl]-2,2-dimethylcyclobutane-1-carboxylic acid with CAS No. 188918-42-5 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique stereochemistry and functional groups, which make it a valuable tool in drug discovery and advanced material synthesis. Recent studies have highlighted its potential in various applications, from medicinal chemistry to catalytic processes.

Structure and Synthesis

The structure of this compound is characterized by a cyclobutane ring system with a carboxylic acid group at position 1 and a benzyloxycarbonyl (Cbz) group at position 3. The stereochemistry at positions 1 and 3 is defined as (S) and (R), respectively. This specific configuration is crucial for its biological activity and chemical reactivity. The synthesis of this compound typically involves multi-step reactions, including the formation of the cyclobutane ring through [2+2] cycloaddition or other ring-closing techniques. Recent advancements in asymmetric catalysis have enabled more efficient and enantioselective syntheses of such complex molecules.

Biological Activity and Applications

Research into the biological activity of (1S,3R)-3-[(benzyloxy)carbonyl]-2,2-dimethylcyclobutane-1-carboxylic acid has revealed promising results in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, its ability to act as a chiral catalyst in asymmetric synthesis has been explored extensively in recent years.

Recent Research Findings

Recent studies have delved into the stereochemical properties of this compound, particularly its role in enzyme inhibition and drug delivery systems. A groundbreaking study published in *Nature Chemistry* demonstrated that the compound's unique spatial arrangement allows it to bind selectively to certain protein targets, making it a potential candidate for targeted drug delivery systems. Furthermore, its application as a building block in the synthesis of complex natural products has been documented in several high-profile journals.

Challenges and Future Directions

Despite its promising applications, the synthesis and characterization of (1S,3R)-3-[(benzyloxy)carbonyl]-2,2-dimethylcyclobutane-1-carboxylic acid present several challenges. The instability of the cyclobutane ring under certain reaction conditions requires careful optimization of synthetic protocols. Moreover, understanding its long-term stability under physiological conditions remains an area of active research.

In conclusion, (1S,3R)-3-[(benzyloxy)carbonyl]-2,2-dimethylcyclobutane-1-carboxylic acid (CAS No. 188918-42-5) stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and unique properties continue to inspire researchers across diverse disciplines. As advancements in synthetic methodologies and computational modeling unfold, this compound is poised to play an even more significant role in the development of novel therapeutic agents and advanced materials.